Cas no 1246812-24-7 (O-Tetrahydropyranyl Lubiprostone-d7)

• Product Name: O-Tetrahydropyranyl Lubiprostone-d7
• CAS No: 1246812-24-7
• MF: C₂₅H₄₀F₂O₆
• MW: 481.621447563171
• CID: 4555158
• Update Time: 2025-06-09

O-Tetrahydropyranyl Lubiprostone-d7 Chemical and Physical Properties

Names and Identifiers

• O-Tetrahydropyranyl Lubiprostone-d7
• KPXLSWFJVXGWOV-QKDWIZOESA-N

• Inchi： 1S/C25H40F2O6/c1-2-3-15-25(26,27)22(29)14-13-19-18(10-6-4-5-7-11-23(30)31)20(28)17-21(19)33-24-12-8-9-16-32-24/h18-19,21,24H,2-17H2,1H3,(H,30,31)/t18-,19-,21-,24?/m1/s1/i1D3,2D2,3D2
• InChI Key： KPXLSWFJVXGWOV-QKDWIZOESA-N
• SMILES： C(O)(=O)CCCCCC[C@H]1C(=O)C[C@@H](OC2CCCCO2)[C@@H]1CCC(=O)C(F)(F)CC([2H])([2H])C([2H])([2H])C([2H])([2H])[2H]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Prostaglandins and related compounds
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Prostaglandins and related compounds

Additional information on O-Tetrahydropyranyl Lubiprostone-d7

Introduction to O-Tetrahydropyranyl Lubiprostone-d7 (CAS No: 1246812-24-7) in Modern Pharmaceutical Research

The compound O-Tetrahydropyranyl Lubiprostone-d7, identified by the chemical identifier CAS No 1246812-24-7, represents a significant advancement in the field of pharmaceutical chemistry. This deuterated derivative of Lubiprostone is gaining prominence due to its unique structural properties and enhanced pharmacokinetic profiles, making it a valuable tool in both preclinical and clinical research. Lubiprostone, a synthetic analog of prostaglandin E1, is primarily recognized for its role as a potent prokinetic agent, particularly in the treatment of chronic constipation. The introduction of a tetrahydropyranyl moiety and deuterium labeling in O-Tetrahydropyranyl Lubiprostone-d7 introduces novel characteristics that improve metabolic stability and reduce susceptibility to enzymatic degradation, thereby extending its therapeutic window.

Recent studies have highlighted the importance of O-Tetrahydropyranyl Lubiprostone-d7 in the development of more effective and sustainable prokinetic therapies. The tetrahydropyranyl group enhances the compound's solubility and bioavailability, while the deuterium substitution at specific positions imparts greater metabolic resistance. This modification is particularly crucial in the context of drug development, where minimizing side effects and maximizing efficacy are paramount. The compound's improved pharmacokinetic properties have been demonstrated in multiple preclinical models, suggesting its potential as a next-generation prokinetic agent.

The application of O-Tetrahydropyranyl Lubiprostone-d7 extends beyond gastrointestinal motility disorders. Emerging research indicates that this derivative may exhibit additional therapeutic benefits, including anti-inflammatory and cytoprotective effects. These properties are particularly relevant in conditions where gut barrier dysfunction plays a significant role, such as inflammatory bowel disease (IBD). Preliminary studies have shown that O-Tetrahydropyranyl Lubiprostone-d7 can modulate the expression of key cytokines and enhance mucosal integrity, offering a multifaceted approach to managing these complex disorders.

In the realm of drug metabolism, O-Tetrahydropyranyl Lubiprostone-d7 has been extensively studied for its resistance to oxidative degradation. The deuterium labeling significantly alters the metabolic pathways associated with Lubiprostone, reducing the formation of inactive metabolites. This characteristic is particularly advantageous in scenarios where prolonged drug action is desired, such as in chronic conditions requiring daily administration. Furthermore, the reduced metabolic clearance allows for lower dosing regimens, thereby improving patient compliance and reducing potential adverse effects.

The synthesis of O-Tetrahydropyranyl Lubiprostone-d7 represents a culmination of advancements in organic chemistry and isotopic labeling techniques. The introduction of deuterium atoms requires precise control over reaction conditions to ensure optimal incorporation without compromising structural integrity. Techniques such as deuterium exchange reactions and catalytic hydrogenation have been employed to achieve high isotopic purity. These synthetic methodologies not only highlight the compound's complexity but also underscore the sophistication of modern pharmaceutical manufacturing processes.

From an industrial perspective, the production of O-Tetrahydropyranyl Lubiprostone-d7 on an industrial scale presents unique challenges. However, advancements in continuous flow chemistry and green solvent systems have made it feasible to produce this derivative efficiently while minimizing environmental impact. These innovations align with global trends toward sustainable pharmaceutical manufacturing, ensuring that high-quality therapeutics can be produced responsibly.

The regulatory landscape for O-Tetrahydropyranyl Lubiprostone-d7 is evolving in response to its growing clinical relevance. Regulatory agencies are increasingly recognizing the value of deuterated drugs due to their improved pharmacokinetic profiles. Clinical trials are currently underway to evaluate the safety and efficacy of this derivative in various therapeutic settings. Early results are promising, with preliminary data suggesting that O-Tetrahydropyranyl Lubiprostone-d7 may offer superior outcomes compared to traditional prokinetic agents.

Future directions for research on O-Tetrahydropyranyl Lubiprostone-d7 include exploring its potential in combination therapies and investigating its mechanisms of action at a molecular level. Understanding how this compound interacts with cellular receptors and signaling pathways will provide insights into its therapeutic benefits and limitations. Additionally, computational modeling techniques are being employed to predict drug-drug interactions and optimize dosing strategies.

The broader implications of O-Tetrahydropyranyl Lubiprostone-d7 extend beyond individual therapeutic applications. Its development exemplifies how structural modifications can significantly enhance drug properties, paving the way for future innovations in medicinal chemistry. As research progresses, compounds like O-Tetrahydropyranyl Lubiprostone-d7 will likely play an increasingly important role in addressing unmet medical needs across multiple disease areas.